Cas no 870704-25-9 (3-cyclopropyl-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-cyclopropyl-1,2-oxazole-5-carboxylic acid
• CAS No: 870704-25-9
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD07357429
• CID: 1088195
• PubChem ID: 51072245
• Update Time: 2025-05-19

3-cyclopropyl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropylisoxazole-5-carboxylic acid
• 3-cyclopropyl-5-Isoxazolecarboxylic acid
• 3-cyclopropyl-5-isoxazolecarboxylic acid(SALTDATA: FREE)
• 3-cyclopropyl-1,2-oxazole-5-carboxylic acid
• 870704-25-9
• 3-Cyclopropylisoxazole-5-carboxylicacid
• CS-0456735
• MFCD07357429
• Z975824904
• SY168786
• TQR998
• AKOS011597150
• BS-38720
• EN300-199547
• F8882-9455
• FT-0725735
• SCHEMBL3590347
• DA-23680
• G55851

• MDL： MFCD07357429
• Inchi： 1S/C7H7NO3/c9-7(10)6-3-5(8-11-6)4-1-2-4/h3-4H,1-2H2,(H,9,10)
• InChI Key： IMFLJHJZORXYNB-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 153.043
• Monoisotopic Mass: 153.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: 0.8

3-cyclopropyl-1,2-oxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles Cyclopropylisoxazoles

Additional information on 3-cyclopropyl-1,2-oxazole-5-carboxylic acid

Recent Advances in the Study of 3-Cyclopropyl-1,2-oxazole-5-carboxylic Acid (CAS: 870704-25-9)

3-Cyclopropyl-1,2-oxazole-5-carboxylic acid (CAS: 870704-25-9) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structure, featuring a cyclopropyl group attached to an oxazole ring, has been the subject of extensive investigation. Researchers have explored its role as a building block in the synthesis of more complex molecules, particularly those targeting enzymes and receptors involved in inflammatory and metabolic diseases. Recent publications have demonstrated its utility in the design of inhibitors for key biological targets, such as kinases and G-protein-coupled receptors (GPCRs).

One of the most notable advancements in the study of 3-cyclopropyl-1,2-oxazole-5-carboxylic acid is its application in the development of anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of derivatives of this compound that exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted the compound's ability to serve as a core structure for the design of selective COX-2 inhibitors with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory potential, recent research has explored the compound's role in antimicrobial therapy. A team of researchers from the University of Cambridge demonstrated that derivatives of 3-cyclopropyl-1,2-oxazole-5-carboxylic acid exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. These findings, published in Antimicrobial Agents and Chemotherapy, suggest that the compound could be a promising candidate for the development of new antibiotics to address the growing threat of antimicrobial resistance.

The synthesis of 3-cyclopropyl-1,2-oxazole-5-carboxylic acid has also seen significant improvements in recent years. A 2022 paper in Organic Letters described a novel, high-yield synthetic route that utilizes microwave-assisted cyclization, significantly reducing reaction times and improving overall efficiency. This advancement has facilitated the production of larger quantities of the compound for further biological evaluation and has opened new avenues for structural modifications to enhance its pharmacological properties.

Looking ahead, researchers are particularly excited about the potential of 3-cyclopropyl-1,2-oxazole-5-carboxylic acid in the field of targeted cancer therapies. Preliminary studies have shown that certain derivatives of the compound exhibit selective cytotoxicity against cancer cell lines while sparing normal cells. Ongoing research is focusing on elucidating the molecular mechanisms underlying this selectivity and optimizing the compound's pharmacokinetic properties for potential clinical applications.

In conclusion, 3-cyclopropyl-1,2-oxazole-5-carboxylic acid (CAS: 870704-25-9) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Its recent advancements in synthesis methodology, biological activity, and potential clinical applications underscore its importance as a subject of ongoing research in the chemical biology and pharmaceutical sciences. Future studies will likely focus on further optimizing its derivatives for improved efficacy, selectivity, and safety profiles, potentially leading to the development of novel therapeutic agents for various diseases.